Cas no 2091576-41-7 (1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one)

• Product Name: 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one
• CAS No: 2091576-41-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5247609
• Update Time: 2025-07-17

1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]pyridin-2-one, 1-(1,1-dimethylethyl)-1,5,6,7-tetrahydro-4-hydroxy-
• 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one

• Inchi： 1S/C12H17NO2/c1-12(2,3)13-9-6-4-5-8(9)10(14)7-11(13)15/h7,14H,4-6H2,1-3H3
• InChI Key： SHJZGOWVRKCMOR-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(O)=CC(=O)N2C(C)(C)C

Additional information on 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one

Comprehensive Overview of 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one (CAS No. 2091576-41-7)

The compound 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one (CAS No. 2091576-41-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentabpyridine core and the tert-butyl substituent, make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one has surged due to their versatility in medicinal chemistry. The presence of the hydroxy group at the 4-position enhances its ability to form hydrogen bonds, a critical feature for target binding. This property aligns with current trends in fragment-based drug design, where small molecules with high ligand efficiency are prioritized. Additionally, the tert-butyl moiety contributes to improved metabolic stability, a key consideration in modern pharmacokinetic optimization.

The synthesis of CAS No. 2091576-41-7 often involves multi-step organic transformations, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations resonate with the broader industry shift toward green chemistry, a topic frequently searched by professionals seeking eco-friendly synthetic routes.

From a therapeutic perspective, derivatives of 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one have shown promise in preclinical studies for conditions like neurodegenerative diseases and autoimmune disorders. Its mechanism of action often involves interaction with kinase enzymes or G-protein-coupled receptors, making it a subject of interest in precision medicine research. This aligns with the rising popularity of searches related to personalized therapeutics and targeted drug delivery.

Beyond pharmaceuticals, CAS No. 2091576-41-7 has potential applications in material science, particularly in the development of organic semiconductors and photocatalysts. Its conjugated system and electron-rich regions make it suitable for optoelectronic devices, a field experiencing rapid growth due to the demand for renewable energy solutions. This connection to sustainable technology further enhances its relevance in contemporary scientific discourse.

Analytical characterization of 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one typically employs techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure structural verification and purity assessment, critical for regulatory compliance and reproducibility—a major concern in quality-by-design (QbD) frameworks. The compound’s stability under various conditions is also a frequent topic in academic forums and industry publications.

In summary, 1-tert-butyl-4-hydroxy-1H,2H,5H,6H,7H-cyclopentabpyridin-2-one represents a multifaceted compound with broad applicability across scientific disciplines. Its structural ingenuity and functional adaptability position it as a key player in advancing drug discovery, materials engineering, and sustainable chemistry. As research continues to uncover its full potential, this molecule is poised to remain at the forefront of innovation in the chemical sciences.